2-Amino-1-(2-chlorophenyl)-3-(4-methylbenzoyl)-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one
CAS No.:
Cat. No.: VC15642675
Molecular Formula: C32H31ClN2O5
Molecular Weight: 559.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C32H31ClN2O5 |
|---|---|
| Molecular Weight | 559.0 g/mol |
| IUPAC Name | (3E)-1-(2-chlorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one |
| Standard InChI | InChI=1S/C32H31ClN2O5/c1-18-12-14-19(15-13-18)30(37)29-27(20-16-25(38-2)31(40-4)26(17-20)39-3)28-23(10-7-11-24(28)36)35(32(29)34)22-9-6-5-8-21(22)33/h5-6,8-9,12-17,27,34,37H,7,10-11H2,1-4H3/b30-29+,34-32? |
| Standard InChI Key | RIJSGXDOORZAPO-BUZSEJCTSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)/C(=C\2/C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)/O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)O |
Introduction
Chemical Identity and Structural Features
Molecular Characterization
The compound belongs to the tetrahydroquinolinone family, characterized by a partially saturated quinoline core modified with multiple aromatic and aliphatic substituents. Its molecular formula is C<sub>32</sub>H<sub>31</sub>ClN<sub>2</sub>O<sub>5</sub>, with a molecular weight of 559.0 g/mol. Key structural features include:
-
A 4,6,7,8-tetrahydroquinolin-5-one backbone.
-
Substituents at positions 1 (2-chlorophenyl), 3 (4-methylbenzoyl), and 4 (3,4,5-trimethoxyphenyl).
-
An amino group at position 2.
Table 1: Fundamental Chemical Properties
| Property | Value/Descriptor |
|---|---|
| IUPAC Name | (3E)-1-(2-chlorophenyl)-3-[hydroxy-(4-methylphenyl)methylidene]-2-imino-4-(3,4,5-trimethoxyphenyl)-4,6,7,8-tetrahydroquinolin-5-one |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C2C(C3=C(CCCC3=O)N(C2=N)C4=CC=CC=C4Cl)C5=CC(=C(C(=C5)OC)OC)OC)O |
| InChI Key | RIJSGXDOORZAPO-BUZSEJCTSA-N |
| PubChem CID | 135420292 |
The stereochemistry of the double bond at position 3 (E-configuration) and the spatial arrangement of substituents critically influence its reactivity and interactions.
Synthesis and Reaction Pathways
Multi-Step Organic Synthesis
The synthesis of this compound involves sequential condensation and cyclization reactions, typical of polycyclic quinolinone derivatives. Key steps include:
-
Formation of the Tetrahydroquinolinone Core: Achieved via cyclocondensation of aniline derivatives with cyclic ketones under acid or base catalysis.
-
Introduction of Aromatic Substituents:
-
The 2-chlorophenyl group is introduced via Friedel-Crafts alkylation or nucleophilic aromatic substitution.
-
The 4-methylbenzoyl moiety is appended through acylation reactions using 4-methylbenzoyl chloride.
-
-
Functionalization with Trimethoxyphenyl: Electrophilic aromatic substitution or Suzuki-Miyaura coupling may facilitate the incorporation of the 3,4,5-trimethoxyphenyl group.
Table 2: Representative Reaction Conditions
| Step | Reagents/Conditions | Yield Optimization Strategies |
|---|---|---|
| Core Cyclization | H<sub>2</sub>SO<sub>4</sub> (cat.), 80–100°C | Solvent selection (e.g., DMF, toluene) |
| Acylation | 4-Methylbenzoyl chloride, Et<sub>3</sub>N | Low-temperature control (−10°C to 0°C) |
| Trimethoxyphenyl Addition | Pd(PPh<sub>3</sub>)<sub>4</sub>, K<sub>2</sub>CO<sub>3</sub>, DME | Microwave-assisted heating (50–70°C) |
Reaction monitoring via thin-layer chromatography (TLC) and intermediate purification by column chromatography are standard practices.
Spectral Characterization and Structural Confirmation
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
<sup>1</sup>H NMR:
-
Aromatic protons: Multiplets between δ 6.8–7.5 ppm (2-chlorophenyl, trimethoxyphenyl).
-
Methyl groups: Singlets at δ 2.3 (4-methylbenzoyl) and δ 3.7–3.9 (OCH<sub>3</sub>).
-
NH<sub>2</sub>: Broad singlet at δ 5.1–5.3 ppm.
-
-
<sup>13</sup>C NMR:
-
Carbonyl (C=O): δ 195–200 ppm.
-
Quaternary carbons in aromatic rings: δ 125–140 ppm.
-
Infrared (IR) Spectroscopy
-
Stretching vibrations:
-
C=O (quinolinone): 1680–1700 cm<sup>−1</sup>.
-
N–H (amine): 3300–3500 cm<sup>−1</sup>.
-
C–O (methoxy): 1250–1275 cm<sup>−1</sup>.
-
Table 3: Key Spectral Assignments
| Spectral Technique | Diagnostic Peaks/Bands | Functional Group Assignment |
|---|---|---|
| <sup>1</sup>H NMR | δ 7.2–7.4 (multiplet, 4H) | 2-Chlorophenyl protons |
| IR | 1685 cm<sup>−1</sup> | Quinolinone carbonyl |
| Mass Spectrometry | m/z 559.0 [M+H]<sup>+</sup> | Molecular ion confirmation |
| Compound Class | Observed Activity | Likely Target |
|---|---|---|
| Piperidine Alkaloids | Teratogenicity, antimicrobial | Nicotinic acetylcholine receptors |
| Methoxyquinolones | Antiproliferative | Tubulin/microtubule dynamics |
| Acylated Tetrahydroquinolines | Anti-inflammatory | COX-2/PGE<sub>2</sub> pathway |
Challenges and Future Directions
Synthetic Optimization
Current routes suffer from moderate yields (30–45%) due to steric hindrance from the 3,4,5-trimethoxyphenyl group. Future work could explore:
-
Enzymatic Catalysis: Lipase-mediated acylation to improve regioselectivity.
-
Flow Chemistry: Enhanced heat/mass transfer for cyclization steps.
Biological Screening
Priority areas for empirical validation include:
-
In Vitro Cytotoxicity: Screening against cancer cell lines (e.g., MCF-7, HeLa).
-
Antimicrobial Assays: Testing against Gram-positive and Gram-negative bacteria.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume